(Z)-2-((6-bromo-4H-benzo[d][1,3]dioxin-8-yl)methylene)-6-ethoxybenzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-6-ethoxy-1-benzofuran-3-one
• InChI: InChI=1S/C19H15BrO5/c1-2-23-14-3-4-15-16(8-14)25-17(18(15)21)7-11-5-13(20)6-12-9-22-10-24-19(11)12/h3-8H,2,9-10H2,1H3/b17-7-
• InChI Key: ZLZMMVCRWHOSHP-IDUWFGFVSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC4=C3OCOC4)Br)O2
• Isomeric SMILES: CCOC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=CC4=C3OCOC4)Br)/O2
• Molecular Formula: C19H15BrO5
• Molecular Weight: 403.2 g/mol

Description

(Z)-2-((6-bromo-4H-benzo[d][1,3]dioxin-8-yl)methylene)-6-ethoxybenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C19H15BrO5 and its molecular weight is 403.228. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis Methods

Researchers have developed new synthesis methods for compounds with complex structures, including those related to benzodioxines and benzofurans. For example, Gabriele et al. (2006) outlined a synthesis method for 2,3-dihydrobenzo[1,4]dioxine and 3,4-dihydro-2H-benzo[1,4]oxazine derivatives, showcasing the potential for creating complex molecules for further application in various fields, such as materials science and pharmacology (Gabriele et al., 2006).

Structural Characterization and Comparison

Er et al. (2015) synthesized and structurally characterized novel olefinic-centered macroacyclic compounds involving tetrasubstituted 4-hydroxybenzoic acid fragments. This research emphasizes the importance of structural characterization in understanding the properties and potential applications of novel compounds (Er, Değirmencioğlu, & Tahtaci, 2015).

Antioxidant Activity

Li et al. (2011) isolated bromophenols from the marine red alga Rhodomela confervoides and evaluated their antioxidant activity. Such studies highlight the potential of brominated compounds, similar in some structural aspects to the target molecule, for use as natural antioxidants (Li, Li, Gloer, & Wang, 2011).

Electroluminescent Device Properties

Roh et al. (2009) investigated Zn(II)-chelated complexes based on benzothiazole derivatives for their electroluminescent device properties. This research demonstrates the application of such compounds in developing new materials for electronic devices, suggesting a potential avenue for the application of similar compounds (Roh et al., 2009).